Cas no 653573-33-2 (1-Propanamine, N-methyl-3-(2-naphthalenyloxy)-)

• Product Name: 1-Propanamine, N-methyl-3-(2-naphthalenyloxy)-
• CAS No: 653573-33-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 400459
• PubChem ID: 25809481
• Update Time: 2025-04-19

1-Propanamine, N-methyl-3-(2-naphthalenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N-methyl-3-(2-naphthalenyloxy)-
• N-methyl-3-naphthalen-2-yloxypropan-1-amine
• DTXSID70649763
• 653573-33-2
• N-Methyl-3-[(naphthalen-2-yl)oxy]propan-1-amine
• CHEMBL138354

• Inchi： 1S/C14H17NO/c1-15-9-4-10-16-14-8-7-12-5-2-3-6-13(12)11-14/h2-3,5-8,11,15H,4,9-10H2,1H3
• InChI Key： MZEULCTZLPBZKJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2C=1)CCCNC

Computed Properties

• Exact Mass: 215.13111
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26